Cas no 2138223-72-8 ({4-[4-(Propan-2-yl)-1,3-thiazol-2-yl]-2-(trifluoromethyl)phenyl}methanamine)

• Product Name: {4-[4-(Propan-2-yl)-1,3-thiazol-2-yl]-2-(trifluoromethyl)phenyl}methanamine
• CAS No: 2138223-72-8
• MF: C₁₄H₁₅F₃N₂S
• MW: 300.342512369156
• CID: 5895508
• PubChem ID: 165458894
• Update Time: 2025-08-04

{4-[4-(Propan-2-yl)-1,3-thiazol-2-yl]-2-(trifluoromethyl)phenyl}methanamine Chemical and Physical Properties

Names and Identifiers

• 2138223-72-8
• EN300-741323
• {4-[4-(propan-2-yl)-1,3-thiazol-2-yl]-2-(trifluoromethyl)phenyl}methanamine
• {4-[4-(Propan-2-yl)-1,3-thiazol-2-yl]-2-(trifluoromethyl)phenyl}methanamine

• Inchi： 1S/C14H15F3N2S/c1-8(2)12-7-20-13(19-12)9-3-4-10(6-18)11(5-9)14(15,16)17/h3-5,7-8H,6,18H2,1-2H3
• InChI Key： BBDOUWLDFNTXJQ-UHFFFAOYSA-N
• SMILES： S1C=C(C(C)C)N=C1C1C=CC(CN)=C(C(F)(F)F)C=1

Computed Properties

• Exact Mass: 300.09080415g/mol
• Monoisotopic Mass: 300.09080415g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 67.2Ų

Additional information on {4-[4-(Propan-2-yl)-1,3-thiazol-2-yl]-2-(trifluoromethyl)phenyl}methanamine

Compound CAS No. 2138223-72-8: {4-[4-(Propan-2-yl)-1,3-thiazol-2-yl]-2-(trifluoromethyl)phenyl}methanamine

The compound with CAS number 2138223-72-8, also known as {4-[4-(Propan-2-yl)-1,3-thiazol-2-yl]-2-(trifluoromethyl)phenyl}methanamine, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals and advanced materials. This compound has garnered attention due to its unique structural features and promising biological activities, making it a subject of extensive research in recent years.

The chemical structure of this compound is characterized by a thiazole ring system, which is a five-membered heterocycle containing sulfur and nitrogen atoms. The thiazole moiety is further substituted with a propan-2-yl group at the 4-position, enhancing its stability and reactivity. Additionally, the phenyl ring attached to the thiazole group is substituted with a trifluoromethyl group at the 2-position, introducing electron-withdrawing effects that can modulate the electronic properties of the molecule. The methanamine group at the 4-position of the phenyl ring adds another layer of functionality, potentially enabling interactions with biological targets.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in targeting specific receptors and enzymes involved in various diseases. For instance, researchers have explored its ability to inhibit certain kinases, which are critical in signaling pathways associated with cancer and inflammatory disorders. The trifluoromethyl group has been shown to enhance the compound's lipophilicity, improving its bioavailability and pharmacokinetic properties.

In addition to its pharmacological applications, this compound has also been investigated for its role in material science. Its unique electronic properties make it a candidate for use in organic electronics, such as semiconductors and light-emitting diodes (LEDs). The thiazole ring system is known for its ability to participate in π-conjugation, which is essential for charge transport in such devices.

From a synthetic perspective, the preparation of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the thiazole ring through sulfur insertion reactions and subsequent substitutions to introduce the trifluoromethyl and methanamine groups. Recent advancements in catalysis have enabled higher yields and improved purity levels, making this compound more accessible for large-scale applications.

The safety profile of this compound has also been a focus of recent research. While it exhibits low toxicity in acute studies, chronic exposure studies are still underway to fully understand its long-term effects on human health and the environment. Regulatory agencies are closely monitoring these findings to ensure that any commercial applications adhere to safety standards.

In conclusion, CAS No. 2138223-72-8 represents a cutting-edge compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it a valuable tool in both therapeutic development and materials innovation. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing science and technology.